Cas no 16339-93-8 (1-Bromoheptan-2-one)

• Product Name: 1-Bromoheptan-2-one
• CAS No: 16339-93-8
• MF: C₇H₁₃BrO
• MW: 193.081521749496
• MDL: MFCD00233012
• CID: 1030991
• PubChem ID: 12431734
• Update Time: 2025-11-02

1-Bromoheptan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromoheptan-2-one
• 1-bromo-2-Heptanone
• bromoheptanone
• 2-Heptanone, 1-bromo-
• RCTWZRNOJCMIDN-UHFFFAOYSA-N
• AK133312
• MFCD00233012
• 16339-93-8
• AKOS016844884
• DA-29678
• DTXSID80498022
• C73149
• AS-57468
• CS-0186323
• SCHEMBL251219
• EN300-6947746

• MDL： MFCD00233012
• Inchi： 1S/C7H13BrO/c1-2-3-4-5-7(9)6-8/h2-6H2,1H3
• InChI Key： RCTWZRNOJCMIDN-UHFFFAOYSA-N
• SMILES： BrCC(CCCCC)=O

Computed Properties

• Exact Mass: 192.01499
• Monoisotopic Mass: 192.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.6

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Bromoheptan-2-one

Comprehensive Guide to 1-Bromoheptan-2-one (CAS No. 16339-93-8): Properties, Applications, and Market Insights

1-Bromoheptan-2-one (CAS No. 16339-93-8) is a versatile organic compound with significant applications in pharmaceuticals, agrochemicals, and specialty chemicals. This ketone derivative is characterized by its unique molecular structure, featuring a bromine atom at the first carbon and a ketone group at the second carbon of a seven-carbon chain. Its chemical formula, C₇H₁₃BrO, and molecular weight of 193.08 g/mol make it a valuable intermediate in synthetic chemistry.

The growing demand for 1-Bromoheptan-2-one is driven by its role in the synthesis of complex molecules. Researchers and industries frequently search for "1-Bromoheptan-2-one synthesis" and "CAS 16339-93-8 applications," highlighting its importance in modern chemistry. Its compatibility with various reaction conditions, such as Grignard reactions and nucleophilic substitutions, makes it a preferred choice for chemists.

One of the trending topics in organic chemistry is the development of sustainable synthetic methods. 1-Bromoheptan-2-one is often discussed in the context of "green chemistry alternatives" and "eco-friendly bromination techniques." Innovations in catalytic processes and solvent-free reactions have further enhanced its appeal, aligning with global sustainability goals.

In the pharmaceutical industry, 1-Bromoheptan-2-one serves as a key building block for active pharmaceutical ingredients (APIs). Its use in the synthesis of anti-inflammatory and antimicrobial agents has been widely documented. Searches like "pharmaceutical uses of 1-Bromoheptan-2-one" reflect the compound's relevance in drug development. Additionally, its role in agrochemicals, particularly in the formulation of herbicides and fungicides, underscores its agricultural significance.

Market analysis indicates a steady rise in the demand for 1-Bromoheptan-2-one, especially in regions with robust pharmaceutical and agrochemical sectors. Keywords such as "16339-93-8 suppliers" and "1-Bromoheptan-2-one price trends" are frequently queried, reflecting its commercial importance. Manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of end-users.

From a safety perspective, handling 1-Bromoheptan-2-one requires adherence to standard laboratory protocols. While it is not classified under stringent regulatory categories, proper storage and disposal practices are essential. Queries like "1-Bromoheptan-2-one safety data" and "CAS 16339-93-8 handling precautions" are common among professionals working with this compound.

In conclusion, 1-Bromoheptan-2-one (CAS No. 16339-93-8) is a pivotal compound in synthetic chemistry, with broad applications across industries. Its role in pharmaceuticals, agrochemicals, and sustainable chemistry continues to grow, driven by innovation and market demand. For researchers and industry professionals, understanding its properties and applications is crucial for leveraging its full potential.